Cas no 718-81-0 (3-(prop-2-en-1-yl)-1,3-diazaspiro[4.6]undecane-2,4-dione)

• Product name: 3-(prop-2-en-1-yl)-1,3-diazaspiro[4.6]undecane-2,4-dione
• CAS No: 718-81-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1751921
• PubChem ID: 12865

3-(prop-2-en-1-yl)-1,3-diazaspiro[4.6]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-yl)-1,3-diazaspiro[4.6]undecane-2,4-dione
• 3-Allyl-1,3-diazaspiro[4.6]undecane-2,4-dione
• 3-prop-2-enyl-1,3-diazaspiro[4.6]undecane-2,4-dione
• 1,3-DIAZASPIRO(4.6)UNDECANE-2,4-DIONE, 3-ALLYL-
• 718-81-0
• DTXSID10222054
• 3'-Allylcycloheptanespiro-5'-hydantoin
• BRN 0790048

• Inchi： InChI=1S/C12H18N2O2/c1-2-9-14-10(15)12(13-11(14)16)7-5-3-4-6-8-12/h2H,1,3-9H2,(H,13,16)
• InChI Key： CMIYRAQJNQRNGC-UHFFFAOYSA-N
• SMILES： C=CCN1C(=O)C2(CCCCCC2)NC1=O

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.543
• PSA: 49.41